Cas no 94359-90-7 (Methyl 4-(2-chloroacetamido)butanoate)

• Product Name: Methyl 4-(2-chloroacetamido)butanoate
• CAS No: 94359-90-7
• MF: C₇H₁₂ClNO₃
• MW: 193.628081321716
• MDL: MFCD09802005
• CID: 5053967
• PubChem ID: 13379631
• Update Time: 2025-07-19

Methyl 4-(2-chloroacetamido)butanoate Chemical and Physical Properties

Names and Identifiers

• methyl 4-(2-chloroacetamido)butanoate
• methyl 4-[(2-chloroacetyl)amino]butanoate
• NE52567
• Methyl 4-(2-chloroacetamido)butanoate

• MDL： MFCD09802005
• Inchi： 1S/C7H12ClNO3/c1-12-7(11)3-2-4-9-6(10)5-8/h2-5H2,1H3,(H,9,10)
• InChI Key： NWUYQYQWVAQIDU-UHFFFAOYSA-N
• SMILES： ClCC(NCCCC(=O)OC)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 6
• Complexity: 161
• XLogP3: 0.3
• Topological Polar Surface Area: 55.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on Methyl 4-(2-chloroacetamido)butanoate

Comprehensive Overview of Methyl 4-(2-chloroacetamido)butanoate (CAS No. 94359-90-7): Properties, Applications, and Industry Insights

Methyl 4-(2-chloroacetamido)butanoate (CAS No. 94359-90-7) is a specialized organic compound with significant relevance in pharmaceutical and biochemical research. This ester derivative, characterized by its chloroacetamido functional group, serves as a versatile intermediate in synthetic chemistry. Its molecular structure, combining a butanoate backbone with a reactive chloroacetamide moiety, enables diverse applications in drug discovery and material science. The compound's unique properties align with current trends in green chemistry and sustainable synthesis, addressing growing industry demands for eco-friendly intermediates.

Recent advancements in peptide coupling reagents and bioconjugation techniques have amplified interest in Methyl 4-(2-chloroacetamido)butanoate. Researchers frequently inquire about its role in prodrug development and targeted drug delivery systems, reflecting its importance in modern therapeutics. The compound's CAS No. 94359-90-7 serves as a crucial identifier in patent literature and regulatory documentation, with particular attention to its structure-activity relationships in medicinal chemistry applications.

From a technical perspective, Methyl 4-(2-chloroacetamido)butanoate demonstrates optimal stability under controlled conditions, making it suitable for multi-step organic synthesis. Its ester group provides reactivity advantages in nucleophilic substitution reactions, while the chloroacetamido segment facilitates selective modifications. These characteristics answer frequent search queries regarding carboxylate activation methods and heterocyclic compound synthesis, positioning the compound as valuable for academic and industrial laboratories.

The compound's applications extend to proteomics research and biomarker development, where its derivatization potential supports advanced analytical techniques. Current discussions in chemical biology forums highlight its utility in creating fluorescent probes and activity-based protein profiling reagents. These applications respond to trending searches about small molecule modulators and chemical biology toolkits, demonstrating the compound's interdisciplinary value.

Quality specifications for Methyl 4-(2-chloroacetamido)butanoate (CAS No. 94359-90-7) typically emphasize high-purity grades suitable for sensitive applications. Analytical methods including HPLC, NMR, and mass spectrometry ensure batch-to-batch consistency, addressing common questions about chemical characterization standards. The compound's shelf life and storage conditions remain frequent topics in technical discussions, particularly regarding moisture-sensitive reagents management.

Emerging research explores the compound's potential in polymer chemistry and smart materials development. Its bifunctional nature enables incorporation into degradable polymers and stimuli-responsive systems, aligning with searches for functional monomer building blocks. This expanding application scope reflects broader industry movements toward advanced material design and precision chemistry approaches.

Regulatory aspects of Methyl 4-(2-chloroacetamido)butanoate production and handling follow standard Good Manufacturing Practices (GMP) for fine chemicals. Safety data sheets provide comprehensive information about laboratory handling procedures and personal protective equipment requirements, responding to common workplace safety inquiries. The compound's environmental profile receives attention in context of green chemistry metrics and waste minimization strategies.

Market analysis indicates steady demand for Methyl 4-(2-chloroacetamido)butanoate across pharmaceutical and biotechnology sectors. Supply chain considerations frequently address custom synthesis services and bulk ordering options, reflecting practical procurement concerns. The compound's pricing structure and scale-up feasibility remain key discussion points among process chemists and purchasing managers.

Future research directions may explore novel derivatives of Methyl 4-(2-chloroacetamido)butanoate for catalysis applications and molecular recognition systems. The compound's modular design potential continues to inspire investigations into structure-property relationships, particularly in context of bioactive compound design. These developments align with persistent searches for innovative chemical scaffolds in drug discovery pipelines.

Technical literature regarding CAS No. 94359-90-7 increasingly focuses on process optimization and alternative synthetic routes. Recent publications examine atom economy improvements and solvent selection strategies for its production, addressing sustainability concerns in fine chemical manufacturing. Such advancements respond to industry-wide emphasis on green chemistry principles and cost-effective synthesis methodologies.